Cas no 257879-35-9 (PKCβ inhibitor 1)

• Product Name: PKCβ inhibitor 1
• CAS No: 257879-35-9
• MF: C₂₄H₂₁N₅O₂
• MW: 411.455844640732
• MDL: MFCD22124896
• CID: 852122
• PubChem ID: 6419755
• Update Time: 2025-08-10

PKCβ inhibitor 1 Chemical and Physical Properties

Names and Identifiers

• PKCβ Inhibitor
• 3-anilino-4-[1-(3-imidazol-1-ylpropyl)indol-3-yl]pyrrole-2,5-dione
• Inhibitor
• PKC&beta
• PKCβ inhibitor 1
• 3-(1-(3-imidazol-1-ylpropyl)1h-indol-3-yl)-4-anilino-1h-pyrrole-2,5-dione
• 3-[1-(3-Imidazol-1-yl-propyl)-1H-indol-3-yl]-4-phenylamino-pyrrole-2,5-dione
• 3-(1-(3-(1H-imidazol-1-yl)propyl)-1H-indol-3-yl)-4-(phenylamino)-2,5-dihydro-1H-pyrrole-2,5-dione
• PKCbeta inhibitor 1
• AS-78129
• 1H-Pyrrole-2,5-dione, 3-(1-(3-(1H-imidazol-1-yl)propyl)-1H-indol-3-yl)-4-(phenylamino)-
• DTXSID20423555
• PKC? Inhibitor
• DB-347354
• J-016132
• 3-Anilino-4-(1-(3-imidazol-1-ylpropyl)indol-3-yl)pyrrole-2,5-dione
• DTXCID40374393
• UNII-E54BTB52GP
• PKC
• PKC.BETA. INHIBITOR 1
• CHEBI:94140
• GTPL6025
• PKC beta Inhibitor
• K00248
• SDCCGSBI-0086705.P003
• HMS3229K09
• CHEMBL366266
• PKCss inhibitor
• PKC.BETA. INHIBITOR
• HY-13335
• BRD-K89687904-001-01-8
• 257879-35-9
• PKC beta
• D94300
• 3-(1-(3-Imidazol-1-ylpropyl)-1H-indol-3-yl)-4-anilino-1H-pyrrole-2,5-dione
• PKC inhibitor 1
• A inhibitor 1
• 3-(1-(3-(1H-Imidazol-1-yl)propyl)-1H-indol-3-yl)-4-(phenylamino)-1H-pyrrole-2,5-dione
• 3-{1-[3-(1H-imidazol-1-yl)propyl]-1H-indol-3-yl}-4-(phenylamino)-2,5-dihydro-1H-pyrrole-2,5-dione
• E54BTB52GP
• CS-0003197
• Q27088403
• PKC?? inhibitor 1
• CCG-206785
• SCHEMBL7841474
• PKCbeta Inhibitor
• BDBM50153461
• AKOS040759380

• MDL： MFCD22124896
• Inchi： 1S/C24H21N5O2/c30-23-21(22(24(31)27-23)26-17-7-2-1-3-8-17)19-15-29(20-10-5-4-9-18(19)20)13-6-12-28-14-11-25-16-28/h1-5,7-11,14-16H,6,12-13H2,(H2,26,27,30,31)
• InChI Key： KIWODJBCHRADND-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C(N1)=O)NC1C=CC=CC=1)C1=CN(C2C=CC=CC=21)CCCN1C=NC=C1

Computed Properties

• Exact Mass: 411.16952493g/mol
• Monoisotopic Mass: 411.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on PKCβ inhibitor 1

PKCβ Inhibitor 1 (CAS No. 257879-35-9): A Comprehensive Overview

PKCβ Inhibitor 1, chemically identified by the CAS number 257879-35-9, represents a significant advancement in the field of pharmacological research and drug development. As a selective inhibitor targeting Protein Kinase C beta (PKCβ), this compound has garnered considerable attention for its potential therapeutic applications, particularly in the modulation of cellular signaling pathways associated with various diseases. The growing body of research underscores the compound's efficacy and safety profile, making it a promising candidate for further clinical investigation.

The Protein Kinase C (PKC) family plays a pivotal role in numerous physiological processes, including cell growth, differentiation, and survival. Among these isoforms, PKCβ is widely recognized for its involvement in inflammatory responses, cardiovascular diseases, and cancer. Given its critical biological functions, modulating PKCβ activity has emerged as a strategic approach to address a range of pathological conditions. PKCβ Inhibitor 1 has been designed to selectively inhibit this isoform while minimizing off-target effects, thereby enhancing therapeutic specificity.

Recent studies have highlighted the compound's ability to disrupt aberrant signaling cascades that contribute to disease progression. For instance, research published in Journal of Medicinal Chemistry demonstrates that PKCβ Inhibitor 1 effectively attenuates inflammation by inhibiting the phosphorylation of downstream targets such as nuclear factor kappa B (NF-κB). This mechanism is particularly relevant in conditions like rheumatoid arthritis and atherosclerosis, where NF-κB activation plays a central role.

In addition to its anti-inflammatory properties, PKCβ Inhibitor 1 has shown promise in oncology research. Preclinical studies indicate that the compound can induce apoptosis in cancer cells by disrupting survival signaling pathways mediated by PKCβ. Notably, its ability to sensitize tumor cells to chemotherapy and radiation therapy suggests a synergistic effect when used in combination with existing cancer treatments. These findings have sparked interest in exploring its potential as an adjunct therapeutic agent.

The synthesis and characterization of PKCβ Inhibitor 1 have been meticulously optimized to ensure high purity and bioavailability. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been employed to confirm the compound's molecular structure and stability. Furthermore, computational modeling has been utilized to predict its binding affinity to the PKCβ enzyme, providing insights into its mechanism of action.

Efficacy studies conducted in vitro have revealed that PKCβ Inhibitor 1 exhibits potent inhibitory activity against PKCβ with minimal interference with other kinases. This selectivity is crucial for reducing the risk of adverse effects associated with non-specific inhibitors. Moreover, pharmacokinetic studies indicate favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting its potential for clinical translation.

The safety profile of PKCβ Inhibitor 1 has been evaluated through comprehensive toxicological assessments conducted on animal models. These studies have demonstrated that the compound is well-tolerated at therapeutic doses with no significant organ toxicity observed. However, further investigations are warranted to fully elucidate its long-term safety implications.

Current clinical trials are underway to evaluate the therapeutic potential of PKCβ Inhibitor 1 in human subjects. Preliminary results from Phase I trials indicate that the compound is safe and well-tolerated at various dose levels. Early signs of efficacy have been observed in patients with chronic inflammatory disorders, reinforcing the promise of this novel inhibitor.

The development of PKCβ Inhibitor 1 exemplifies the growing trend toward targeted therapies in medicine. By selectively modulating specific signaling pathways, this compound offers a precision medicine approach that holds the potential to revolutionize treatment strategies for multiple diseases. As research progresses, further refinements may enhance its therapeutic index and expand its clinical applicability.

In conclusion, PKCβ Inhibitor 1 (CAS No. 257879-35-9) represents a significant advancement in pharmacological innovation. Its selective inhibition of PKCβ coupled with promising preclinical and early clinical data positions it as a compelling candidate for future therapeutic applications. Continued research efforts are essential to fully harness its potential and bring it closer to clinical reality.